Cas no 1060814-04-1 (3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)piperazin-1-yl]propanoic Acid)

3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)piperazin-1-yl]propanoic Acid structure
1060814-04-1 structure
Product name:3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)piperazin-1-yl]propanoic Acid
CAS No:1060814-04-1
MF:C16H30N2O4
MW:314.420404911041
CID:1170967
PubChem ID:72211522

3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)piperazin-1-yl]propanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-[4-[(2-methylpropan-2-yl)oxycarbonyl]-3-(2-methylpropyl)piperazin-1-yl]propanoic Acid
    • 3-(4-(TERT-BUTOXYCARBONYL)-3-ISOBUTYLPIPERAZIN-1-YL)PROPANOIC ACID
    • 1240589-37-0
    • (S)-3-(4-(TERT-BUTOXYCARBONYL)-3-ISOBUTYLPIPERAZIN-1-YL)PROPANOIC ACID
    • 1240589-33-6
    • (R)-3-(4-(TERT-BUTOXYCARBONYL)-3-ISOBUTYLPIPERAZIN-1-YL)PROPANOIC ACID
    • 1060814-04-1
    • AB62110
    • AB62112
    • AB62116
    • Inchi: InChI=1S/C16H30N2O4/c1-12(2)10-13-11-17(7-6-14(19)20)8-9-18(13)15(21)22-16(3,4)5/h12-13H,6-11H2,1-5H3,(H,19,20)
    • InChI Key: ZRWOQRKGKOYORB-UHFFFAOYSA-N
    • SMILES: CC(C)CC1CN(CCN1C(=O)OC(C)(C)C)CCC(=O)O

Computed Properties

  • Exact Mass: 314.22055744g/mol
  • Monoisotopic Mass: 314.22055744g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 70.1Ų

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